1-Tert-butylcyclobutane-1-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-Tert-butylcyclobutane-1-carboxylic acid is represented by the InChI Code: 1S/C9H16O2/c1-8(2,3)9(7(10)11)5-4-6-9/h4-6H2,1-3H3,(H,10,11) . The molecular weight of the compound is 156.22 .Physical And Chemical Properties Analysis
1-Tert-butylcyclobutane-1-carboxylic acid is a powder at room temperature .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-Tert-butylcyclobutane-1-carboxylic acid:
Pharmaceutical Development
1-Tert-butylcyclobutane-1-carboxylic acid is used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows for the creation of novel drugs with potential therapeutic benefits. Researchers explore its use in developing medications for conditions such as inflammation, cancer, and metabolic disorders .
Organic Synthesis
This compound is valuable in organic synthesis due to its stability and reactivity. It serves as a building block for creating complex organic molecules. Chemists utilize it in the synthesis of new materials and compounds, which can be used in various industrial applications .
Catalysis Research
In catalysis research, 1-Tert-butylcyclobutane-1-carboxylic acid is studied for its potential to act as a ligand in catalytic reactions. Its structure can influence the activity and selectivity of catalysts, making it a subject of interest for developing more efficient and selective catalytic processes .
Material Science
Researchers in material science investigate this compound for its potential to create new polymers and materials. Its incorporation into polymer chains can enhance the properties of materials, such as their thermal stability, mechanical strength, and resistance to degradation .
Chemical Engineering
Chemical engineers explore the use of this compound in the design and optimization of chemical processes. Its properties can be utilized to improve the efficiency and sustainability of industrial chemical production, leading to more environmentally friendly and cost-effective processes.
These applications highlight the versatility and importance of 1-Tert-butylcyclobutane-1-carboxylic acid in various fields of scientific research. Each application leverages its unique chemical properties to advance knowledge and technology in different domains.
Safety and Hazards
The safety information for 1-Tert-butylcyclobutane-1-carboxylic acid indicates that it has the following hazard statements: H302, H315, H318, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1-tert-butylcyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-8(2,3)9(7(10)11)5-4-6-9/h4-6H2,1-3H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZLFDPZHKQNBLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1(CCC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Tert-butylcyclobutane-1-carboxylic acid | |
CAS RN |
1510992-29-6 |
Source
|
| Record name | 1-tert-butylcyclobutane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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